Cas no 3194-36-3 (1H-Azepine-1-propanimidamide,hexahydro-N-hydroxy-, hydrochloride (1:2))

1H-Azepine-1-propanimidamide,hexahydro-N-hydroxy-, hydrochloride (1:2) structure
3194-36-3 structure
Product Name:1H-Azepine-1-propanimidamide,hexahydro-N-hydroxy-, hydrochloride (1:2)
CAS No:3194-36-3
MF:C9H21Cl2N3O
MW:258.188540220261
CID:316690
PubChem ID:131877680
Update Time:2025-04-19

1H-Azepine-1-propanimidamide,hexahydro-N-hydroxy-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-propanimidamide,hexahydro-N-hydroxy-, hydrochloride (1:2)
    • LogP
    • [(Z)-C-[2-(azepan-1-ium-1-yl)ethyl]-N-hydroxycarbonimidoyl]azanium,dichloride
    • SU 4029 (dihydrochloride)
    • 3-(Azepan-1-yl)-N-hydroxypropanimidamide dihydrochloride
    • 3-(azepan-1-yl)-N'-hydroxypropanimidamide;dihydrochloride
    • 3-(Azepan-1-yl)-N-hydroxypropanimidamide--hydrogen chloride (1/2)
    • AKOS040754104
    • SU 4029 dihydrochloride
    • 3194-36-3
    • starbld0000896
    • DTXSID90953839
    • Inchi: 1S/C9H19N3O.2ClH/c10-9(11-13)5-8-12-6-3-1-2-4-7-12;;/h13H,1-8H2,(H2,10,11);2*1H
    • InChI Key: KBDUAOSAXOGJIE-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O/N=C(/CCN1CCCCCC1)\N

Computed Properties

  • Exact Mass: 235.942
  • Monoisotopic Mass: 257.106168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7

Experimental Properties

  • Boiling Point: 347.8°Cat760mmHg
  • Flash Point: 164.1°C
  • PSA: 60.46
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